Cas no 1805619-24-2 (Ethyl 2-(difluoromethyl)-4-methoxy-5-nitropyridine-3-acetate)

• Product Name: Ethyl 2-(difluoromethyl)-4-methoxy-5-nitropyridine-3-acetate
• CAS No: 1805619-24-2
• MF: C₁₁H₁₂F₂N₂O₅
• MW: 290.220190048218
• CID: 4896461
• Update Time: 2025-06-08

Ethyl 2-(difluoromethyl)-4-methoxy-5-nitropyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(difluoromethyl)-4-methoxy-5-nitropyridine-3-acetate

• Inchi： 1S/C11H12F2N2O5/c1-3-20-8(16)4-6-9(11(12)13)14-5-7(15(17)18)10(6)19-2/h5,11H,3-4H2,1-2H3
• InChI Key： VPINSBLQOSTOCY-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C(=CN=1)[N+](=O)[O-])OC)CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 350
• XLogP3: 1.5
• Topological Polar Surface Area: 94.2

Additional information on Ethyl 2-(difluoromethyl)-4-methoxy-5-nitropyridine-3-acetate

Comprehensive Overview of Ethyl 2-(difluoromethyl)-4-methoxy-5-nitropyridine-3-acetate (CAS No. 1805619-24-2)

Ethyl 2-(difluoromethyl)-4-methoxy-5-nitropyridine-3-acetate (CAS No. 1805619-24-2) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound belongs to the class of nitropyridine acetates, which are increasingly studied for their unique chemical properties and potential biological activities. The presence of a difluoromethyl group and a methoxy substituent in its structure enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated pyridine compounds like Ethyl 2-(difluoromethyl)-4-methoxy-5-nitropyridine-3-acetate has surged due to their role in drug discovery. Researchers are particularly interested in how the nitro group and ester functionality in this molecule can be leveraged to develop novel therapeutics. For instance, similar compounds have shown promise in targeting enzymes involved in inflammatory pathways, a hot topic in autoimmune disease research.

The synthesis of CAS No. 1805619-24-2 typically involves multi-step organic reactions, including nitration and esterification. Its molecular stability under various conditions makes it suitable for scalable production. Laboratories often use advanced techniques like HPLC and NMR spectroscopy to confirm its purity, addressing the growing industry focus on quality control in fine chemicals.

From an environmental perspective, the green chemistry movement has spurred interest in optimizing the synthesis of such compounds to reduce waste. Innovations like catalytic fluorination and solvent-free reactions are being explored to improve the sustainability profile of Ethyl 2-(difluoromethyl)-4-methoxy-5-nitropyridine-3-acetate. This aligns with the broader trend of eco-friendly chemical manufacturing, a frequent search query among industry professionals.

Beyond pharmaceuticals, this compound’s agrochemical potential is noteworthy. Its structural features resemble those of active ingredients in crop protection agents, particularly those targeting fungal pathogens. With the global push for sustainable agriculture, researchers are investigating whether derivatives of CAS No. 1805619-24-2 could offer safer alternatives to conventional pesticides.

In summary, Ethyl 2-(difluoromethyl)-4-methoxy-5-nitropyridine-3-acetate exemplifies the intersection of medicinal chemistry and material science. Its versatility and the ongoing research into its applications ensure its relevance in addressing contemporary challenges, from drug resistance to environmental sustainability. As scientific inquiries into fluorinated heterocycles continue, this compound remains a focal point for innovation.